Cas no 1806390-14-6 (Ethyl 2,4-dimethyl-5-methoxybenzoate)

• Product Name: Ethyl 2,4-dimethyl-5-methoxybenzoate
• CAS No: 1806390-14-6
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5006434
• Update Time: 2025-10-22

Ethyl 2,4-dimethyl-5-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dimethyl-5-methoxybenzoate

• Inchi： 1S/C12H16O3/c1-5-15-12(13)10-7-11(14-4)9(3)6-8(10)2/h6-7H,5H2,1-4H3
• InChI Key： BILMLZMIDKMUFH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C(=O)OCC)=C(C)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 215
• XLogP3: 2.8
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 2,4-dimethyl-5-methoxybenzoate

Recent Advances in the Study of Ethyl 2,4-dimethyl-5-methoxybenzoate (CAS: 1806390-14-6) in Chemical Biology and Pharmaceutical Research

Ethyl 2,4-dimethyl-5-methoxybenzoate (CAS: 1806390-14-6) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This ester derivative, characterized by its methoxy and methyl substituents on the benzene ring, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and potential therapeutic applications, making it a compound of interest for researchers in the field.

One of the key areas of research involving Ethyl 2,4-dimethyl-5-methoxybenzoate is its role as a building block in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The researchers utilized the compound as a precursor to synthesize a series of derivatives, which were then evaluated for their inhibitory effects on cyclooxygenase-2 (COX-2). The results indicated that certain derivatives exhibited potent COX-2 inhibition with minimal side effects, suggesting potential for further development as non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory potential, Ethyl 2,4-dimethyl-5-methoxybenzoate has also been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry highlighted its efficacy against a range of Gram-positive and Gram-negative bacteria. The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, leading to cell death. This finding opens new avenues for the development of antibiotics, particularly in the face of rising antibiotic resistance.

Another promising application of Ethyl 2,4-dimethyl-5-methoxybenzoate lies in its potential as an anticancer agent. Research published in Bioorganic & Medicinal Chemistry Letters in 2024 explored its ability to inhibit the proliferation of cancer cells. The study found that the compound induced apoptosis in several cancer cell lines, including breast and lung cancer, by modulating key signaling pathways such as the PI3K/Akt/mTOR axis. These findings underscore the compound's potential as a scaffold for designing targeted cancer therapies.

Despite these promising results, challenges remain in the development of Ethyl 2,4-dimethyl-5-methoxybenzoate-based therapeutics. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical and clinical studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for ongoing research in chemical biology and drug discovery.

In conclusion, Ethyl 2,4-dimethyl-5-methoxybenzoate (CAS: 1806390-14-6) represents a promising compound with diverse applications in pharmaceutical research. Its role as a building block for novel therapeutics, coupled with its antimicrobial and anticancer properties, highlights its potential to address unmet medical needs. Future studies should focus on optimizing its pharmacological properties and exploring its mechanisms of action in greater detail to unlock its full therapeutic potential.